2-[4-[(benzylamino)methyl]-2-ethoxyphenoxy]-N-cyclohexylacetamide

• Molecular Formula: C24H32N2O3
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 2-[4-[(benzylamino)methyl]-2-ethoxyphenoxy]-N-cyclohexylacetamide
• InChI: InChI=1S/C24H32N2O3/c1-2-28-23-15-20(17-25-16-19-9-5-3-6-10-19)13-14-22(23)29-18-24(27)26-21-11-7-4-8-12-21/h3,5-6,9-10,13-15,21,25H,2,4,7-8,11-12,16-18H2,1H3,(H,26,27)
• InChI Key: NPTZTWRAGLAWOZ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)CNCC2=CC=CC=C2)OCC(=O)NC3CCCCC3

Description

2-[4-[(benzylamino)methyl]-2-ethoxyphenoxy]-N-cyclohexylacetamide is a complex organic compound with a molecular formula of C24H32N2O3 and a molecular weight of 396.52 g/mol . This compound is characterized by its unique structure, which includes a benzylamino group, an ethoxyphenoxy group, and a cyclohexylacetamide group. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of 2-[4-[(benzylamino)methyl]-2-ethoxyphenoxy]-N-cyclohexylacetamide involves multiple steps, including the formation of the benzylamino group, the ethoxyphenoxy group, and the cyclohexylacetamide groupThe final step involves the formation of the cyclohexylacetamide group through an amide coupling reaction .

Industrial production methods for this compound may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity. Common reagents used in the synthesis include benzylamine, ethoxyphenol, and cyclohexylamine .

Chemical Reactions Analysis

2-[4-[(benzylamino)methyl]-2-ethoxyphenoxy]-N-cyclohexylacetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific functional groups within the molecule.

Scientific Research Applications

2-[4-[(benzylamino)methyl]-2-ethoxyphenoxy]-N-cyclohexylacetamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-[4-[(benzylamino)methyl]-2-ethoxyphenoxy]-N-cyclohexylacetamide involves its interaction with specific molecular targets and pathways. The benzylamino group is known to interact with biological receptors, potentially leading to various biological effects. The ethoxyphenoxy group may enhance the compound’s solubility and bioavailability, while the cyclohexylacetamide group can influence its overall stability and reactivity .

Comparison with Similar Compounds

Similar compounds to 2-[4-[(benzylamino)methyl]-2-ethoxyphenoxy]-N-cyclohexylacetamide include other benzylamino derivatives and ethoxyphenoxy compounds. These compounds share structural similarities but differ in their specific functional groups and overall molecular architecture. For example, compounds like 2-{4-[(benzylamino)methyl]-2-methoxyphenoxy}ethanol hydrochloride and other benzylamino derivatives exhibit similar chemical properties but may have different biological activities and applications .